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Compound of Interest

Compound Name: Vinyl chloroformate

Cat. No.: B154032 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of vinyl chloroformate (CAS Number:

5130-24-5), a versatile reagent pivotal in organic synthesis, particularly within the realms of

pharmaceutical and polymer chemistry. This document is intended for researchers, scientists,

and drug development professionals, offering detailed information on its chemical properties,

key reactions, and specific experimental protocols.

Core Chemical and Physical Properties
Vinyl chloroformate is a colorless, volatile liquid with the chemical formula C₃H₃ClO₂.[1][2] It

is a highly reactive acylating agent due to the electrophilic nature of the chloroformate group,

making it a valuable reagent for the introduction of the vinyloxycarbonyl moiety.[3] Key

quantitative data for vinyl chloroformate are summarized in the table below for easy

reference.
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Property Value Source(s)

CAS Number 5130-24-5 [1][2]

Molecular Weight 106.51 g/mol [1]

Chemical Formula C₃H₃ClO₂ [1][2]

Boiling Point 68-69 °C at 735 mmHg [4]

Density 1.166 g/mL at 20 °C [4]

Refractive Index n20/D 1.41 [4]

Vapor Pressure 45.5 mmHg [1]

Flash Point -4 °C (closed cup)

Key Synthetic Applications
Vinyl chloroformate is a crucial building block in the synthesis of a variety of organic

molecules, including vinyl carbonates and vinyl carbamates. These reactions are valued for

their typically mild conditions and high yields.[3] Its utility is particularly noted in the production

of monomers for polymerization and in the modification of pharmacologically active

compounds.[3][5][6]

The general reaction mechanism involves the nucleophilic attack of an alcohol or amine on the

electrophilic carbonyl carbon of vinyl chloroformate, leading to the formation of a vinyl

carbonate or carbamate, respectively, with the elimination of hydrogen chloride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroformate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3645686/
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroformate
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroformate
https://pmc.ncbi.nlm.nih.gov/articles/PMC3645686/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6234810.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6234810.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6234810.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Vinyl-chloroformate
https://www.benchchem.com/product/b154032?utm_src=pdf-body
https://www.benchchem.com/product/b154032
https://www.benchchem.com/product/b154032
https://tandf.figshare.com/articles/journal_contribution/Novel_synthesis_routes_for_the_preparation_of_low_toxic_vinyl_ester_and_vinyl_carbonate_monomers/12988929
https://www.researchgate.net/publication/51823190_ChemInform_Abstract_Vinyl_Carbonates_Vinyl_Carbamates_and_Related_Monomers_Synthesis_Polymerization_and_Application
https://www.benchchem.com/product/b154032?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154032?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Reaction of Vinyl Chloroformate

Vinyl Chloroformate
(CH2=CHOCOCl)

Vinyl Carbonate or
Vinyl Carbamate

+ Nucleophile

Nucleophile
(R-OH or R-NH2)

HCl
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Workflow for Vinyl Carbonate Synthesis

Preparation

Reaction

Workup & Purification

Charge flask with alcohol,
DCM, and pyridine

Cool flask in an ice bath

Add vinyl chloroformate
dropwise

Stir overnight

Quench with water

Concentrate in vacuo

Purify by flash
column chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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